Cas no 1016698-34-2 (2-(4-methylcyclohexyl)oxyethan-1-amine)

• Product Name: 2-(4-methylcyclohexyl)oxyethan-1-amine
• CAS No: 1016698-34-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5765344
• PubChem ID: 20119414
• Update Time: 2025-11-06

2-(4-methylcyclohexyl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(4-methylcyclohexyl)oxy]-
• 2-(4-methylcyclohexyl)oxyethan-1-amine

• Inchi： 1S/C9H19NO/c1-8-2-4-9(5-3-8)11-7-6-10/h8-9H,2-7,10H2,1H3
• InChI Key： YPUROBNHWRLMRL-UHFFFAOYSA-N
• SMILES： C(N)COC1CCC(C)CC1

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 234.8±13.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)

Additional information on 2-(4-methylcyclohexyl)oxyethan-1-amine

Comprehensive Overview of 2-(4-methylcyclohexyl)oxyethan-1-amine (CAS No. 1016698-34-2)

2-(4-methylcyclohexyl)oxyethan-1-amine, identified by its CAS No. 1016698-34-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyclohexyl and amine functional groups, offers versatile applications due to its structural properties. Researchers and industry professionals are increasingly exploring its potential in drug synthesis, polymer modification, and as a key intermediate in fine chemical production.

The molecular structure of 2-(4-methylcyclohexyl)oxyethan-1-amine features a 4-methylcyclohexyl ether linkage attached to an ethoxyamine moiety. This configuration imparts both lipophilic and hydrophilic properties, making it an excellent candidate for solubility enhancement in formulation chemistry. Recent studies highlight its role in improving the bioavailability of active pharmaceutical ingredients (APIs), a topic of high relevance in modern drug development. The compound’s stability under various pH conditions further expands its utility in controlled-release formulations, addressing a growing demand for sustained-action medications.

In the context of green chemistry and sustainability, 2-(4-methylcyclohexyl)oxyethan-1-amine aligns with the industry’s shift toward eco-friendly intermediates. Its synthesis can be optimized to reduce waste and energy consumption, a priority for manufacturers aiming to meet Environmental, Social, and Governance (ESG) standards. This aspect resonates with current trends in circular economy practices, where efficient resource utilization is paramount. Additionally, the compound’s potential in biodegradable polymer systems has sparked interest among material scientists working on sustainable packaging solutions.

From a commercial perspective, the demand for CAS No. 1016698-34-2 is driven by its applicability in high-value niches. For instance, its use in catalysis and ligand design for asymmetric synthesis is a hot topic in academic and industrial research. The compound’s ability to act as a chiral auxiliary or building block in enantioselective reactions positions it as a critical tool for producing optically active compounds, a sector experiencing rapid growth due to the rising demand for single-enantiomer drugs.

Analytical characterization of 2-(4-methylcyclohexyl)oxyethan-1-amine typically involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and consistency, which are essential for regulatory compliance in pharmaceutical applications. The compound’s spectral data and chromatographic profiles are well-documented, facilitating its adoption in quality-controlled environments.

Looking ahead, the exploration of 2-(4-methylcyclohexyl)oxyethan-1-amine in nanotechnology and drug-delivery systems presents exciting opportunities. Its amphiphilic nature could enable the development of novel nanocarriers for targeted therapies, a field gaining traction in personalized medicine. As researchers continue to uncover its multifaceted properties, this compound is poised to play a pivotal role in advancing next-generation chemical innovations.